Cas no 1383429-96-6 (N-(2-azidoethyl)guanidine)

N-(2-azidoethyl)guanidine structure
Product Name:N-(2-azidoethyl)guanidine
CAS No:1383429-96-6
Molecular Formula:C3H8N6
Molecular Weight:128.135818481445
CID:5612896
PubChem ID:86698931
N-(2-azidoethyl)guanidine Properties
Names and Identifiers
-
- N-(2-Azido-ethyl)-guanidine
- FKBJVYNLBOXDTM-UHFFFAOYSA-N
- N-(2-azidoethyl)guanidine
- EN300-33337360
- 1383429-96-6
-
- InChIKey: FKBJVYNLBOXDTM-UHFFFAOYSA-N
- Inchi: 1S/C3H8N6/c4-3(5)7-1-2-8-9-6/h1-2H2,(H4,4,5,7)
- SMILES: N(=C(/N)\N)/CCN=[N+]=[N-]
Computed Properties
- Exact Mass: 128.08104428g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 128.08104428g/mol
- Heavy Atom Count: 9
- Complexity: 138
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.4
- Topological Polar Surface Area: 78.8Ų
N-(2-azidoethyl)guanidine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-33337360-0.05g |
N-(2-azidoethyl)guanidine |
1383429-96-6 | 95.0% | 0.05g |
$1368.0 | 2025-03-18 |
N-(2-azidoethyl)guanidine Related Literature
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Aurora Rizzo,Federica Aiello,Federica Balzano,Gloria Uccello-Barretta,Andrea Listorti Nanoscale, 2015,7, 18956-18963
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2. A comparative study of the CO oxidation reaction over pristine and C-doped boron nitride fullerene†Mehdi D. Esrafili,Parisa Nematollahi,Roghaye Nurazar RSC Adv., 2016,6, 17172-17178
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3. Front cover
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Kacper Pobłocki,Joanna Drzeżdżon,Barbara Gawdzik,Dagmara Jacewicz Green Chem., 2022,24, 9402-9427
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Harry Adams,Simon Jones,Isaac Ojea-Jimenez Org. Biomol. Chem., 2006,4, 2296-2303
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Erhuan Zhang,Fenfen Ma,Jia Liu,Jingyao Sun,Wenxing Chen,Hongpan Rong,Xiyue Zhu,Jiajia Liu,Meng Xu,Zhongbin Zhuang,Shilv Chen,Zhenhai Wen,Jiatao Zhang Nanoscale, 2018,10, 21703-21711
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Zhiji Huang,Yafang Ma,Yunting Xie,Di Zhao,Chunbao Li Food Funct., 2023,14, 5404-5416
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Nikita I. Selivanov,Aleksei O. Murzin,Vsevolod I. Yudin,Yury V. Kapitonov,Alexei V. Emeline CrystEngComm, 2022,24, 2976-2981
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Ze-Yi Lim,Phillip T. Hawkins,Leonard R. Stephens Chem. Commun., 2001, 645-646
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Júlia Mayans,Queralt Saez,Albert Escuer Dalton Trans., 2019,48, 641-652
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